Cas no 1603203-39-9 (methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate)

• Product Name: methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate
• CAS No: 1603203-39-9
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 5888179
• PubChem ID: 22925188
• Update Time: 2025-05-20

methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate
• 1603203-39-9
• SCHEMBL5162744
• EN300-1998138

• Inchi： 1S/C12H10O3S/c1-15-12(14)7-9(13)11-6-8-4-2-3-5-10(8)16-11/h2-6H,7H2,1H3
• InChI Key： LJYMNZXXOKHJQQ-UHFFFAOYSA-N
• SMILES： S1C(C(CC(=O)OC)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 234.03506535g/mol
• Monoisotopic Mass: 234.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.6Ų

Additional information on methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate

Introduction to Methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate (CAS No. 1603203-39-9)

Methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate, with the CAS registry number 1603203-39-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiophene moiety with a methyl ester group, making it a versatile building block for various applications. The benzothiophene ring system is known for its aromaticity and stability, while the methyl ester group introduces additional functionalization possibilities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, which not only enhances the yield but also improves the purity of the final product. These methods are particularly advantageous in large-scale production, making this compound more accessible for industrial applications.

The structural properties of methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate make it an ideal candidate for applications in pharmaceuticals, agrochemicals, and advanced materials. For instance, its benzothiophene core has been shown to exhibit potential anti-inflammatory and antioxidant activities, which are being explored in drug development. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues in catalysis and sensing technologies.

In terms of spectroscopic analysis, methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate has been thoroughly studied using techniques such as NMR and IR spectroscopy. These studies have provided insights into its electronic structure and intermolecular interactions, further aiding in its application development. Recent research has also focused on its thermal stability and photophysical properties, which are critical for its use in high-performance materials such as organic light-emitting diodes (OLEDs) and solar cells.

Moreover, the integration of methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate into polymer systems has shown promise in creating advanced composites with enhanced mechanical and electrical properties. Its ability to act as a cross-linking agent or a reinforcing filler makes it a valuable component in polymer engineering. This compound's versatility is further highlighted by its role in click chemistry reactions, where it serves as a key intermediate for constructing complex molecular architectures.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly synthesis routes for methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate. These studies aim to minimize the ecological footprint of its production process while maintaining its high performance characteristics. Such efforts align with the growing demand for sustainable chemical solutions in various industries.

In conclusion, methyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate (CAS No. 1603203-39-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and functionalization strategies, positions it as a key player in advancing modern chemical technologies. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.